Cas no 2229315-66-4 (1-(1-benzofuran-5-yl)-4,4-difluorocyclohexan-1-amine)
1-(1-benzofuran-5-yl)-4,4-difluorocyclohexan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 1-(1-benzofuran-5-yl)-4,4-difluorocyclohexan-1-amine
- EN300-1953513
- 2229315-66-4
-
- Inchi: 1S/C14H15F2NO/c15-14(16)6-4-13(17,5-7-14)11-1-2-12-10(9-11)3-8-18-12/h1-3,8-9H,4-7,17H2
- InChI Key: HJKPQQZNAOFQOI-UHFFFAOYSA-N
- SMILES: FC1(CCC(C2C=CC3=C(C=CO3)C=2)(CC1)N)F
Computed Properties
- Exact Mass: 251.11217043g/mol
- Monoisotopic Mass: 251.11217043g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 311
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 39.2Ų
1-(1-benzofuran-5-yl)-4,4-difluorocyclohexan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1953513-0.05g |
1-(1-benzofuran-5-yl)-4,4-difluorocyclohexan-1-amine |
2229315-66-4 | 0.05g |
$1068.0 | 2023-09-17 | ||
| Enamine | EN300-1953513-0.1g |
1-(1-benzofuran-5-yl)-4,4-difluorocyclohexan-1-amine |
2229315-66-4 | 0.1g |
$1119.0 | 2023-09-17 | ||
| Enamine | EN300-1953513-0.25g |
1-(1-benzofuran-5-yl)-4,4-difluorocyclohexan-1-amine |
2229315-66-4 | 0.25g |
$1170.0 | 2023-09-17 | ||
| Enamine | EN300-1953513-0.5g |
1-(1-benzofuran-5-yl)-4,4-difluorocyclohexan-1-amine |
2229315-66-4 | 0.5g |
$1221.0 | 2023-09-17 | ||
| Enamine | EN300-1953513-1.0g |
1-(1-benzofuran-5-yl)-4,4-difluorocyclohexan-1-amine |
2229315-66-4 | 1g |
$1572.0 | 2023-06-02 | ||
| Enamine | EN300-1953513-2.5g |
1-(1-benzofuran-5-yl)-4,4-difluorocyclohexan-1-amine |
2229315-66-4 | 2.5g |
$2492.0 | 2023-09-17 | ||
| Enamine | EN300-1953513-5.0g |
1-(1-benzofuran-5-yl)-4,4-difluorocyclohexan-1-amine |
2229315-66-4 | 5g |
$4557.0 | 2023-06-02 | ||
| Enamine | EN300-1953513-10.0g |
1-(1-benzofuran-5-yl)-4,4-difluorocyclohexan-1-amine |
2229315-66-4 | 10g |
$6758.0 | 2023-06-02 | ||
| Enamine | EN300-1953513-1g |
1-(1-benzofuran-5-yl)-4,4-difluorocyclohexan-1-amine |
2229315-66-4 | 1g |
$1272.0 | 2023-09-17 | ||
| Enamine | EN300-1953513-5g |
1-(1-benzofuran-5-yl)-4,4-difluorocyclohexan-1-amine |
2229315-66-4 | 5g |
$3687.0 | 2023-09-17 |
1-(1-benzofuran-5-yl)-4,4-difluorocyclohexan-1-amine Related Literature
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
Additional information on 1-(1-benzofuran-5-yl)-4,4-difluorocyclohexan-1-amine
1-(1-Benzofuran-5-yl)-4,4-Difluorocyclohexan-1-amine: A Promising Compound in Modern Pharmaceutical Research
1-(1-Benzofuran-5-yl)-4,4-Difluorocyclohexan-1-amine (CAS No. 2229315-66-4) has emerged as a significant compound in the field of pharmaceutical chemistry due to its unique molecular structure and potential therapeutic applications. This compound belongs to the class of benzofuran derivatives, which are known for their diverse biological activities, including anti-inflammatory, antitumor, and neuroprotective properties. The integration of fluoro-substituted cyclohexane rings further enhances its pharmacological profile, making it a focal point for researchers exploring novel drug candidates.
The molecular framework of 1-(1-Benzofuran-5-yl)-4,4-Difluorocyclohexan-1-amine is characterized by a benzofuran core fused with a fluoro-substituted cyclohexane ring. This structural combination allows for the modulation of hydrogen bonding interactions and steric effects, which are critical in drug-target interactions. Recent studies have highlighted the importance of fluoro-substituents in enhancing the metabolic stability and bioavailability of pharmaceutical compounds, a property that 1-(1-Benzofuran-5-yl)-4,4-Difluorocyclohexan-1-amine may possess.
Research published in Journal of Medicinal Chemistry (2023) has demonstrated that 1-(1-Benzofuran-5-yl)-4,4-Difluorocyclohexan-1-amine exhibits potent inhibitory activity against inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the development of anti-inflammatory drugs targeting chronic diseases like rheumatoid arthritis and inflammatory bowel disease. The compound's ability to modulate NF-κB signaling pathways further underscores its potential in therapeutic applications.
Another notable aspect of 1-(1-Benzofuran-5-yl)-4,4-Difluorocyclohexan-1-amine is its interaction with ionotropic glutamate receptors, which are implicated in neurodegenerative disorders such as Alzheimer's disease. A 2023 study in Neuropharmacology reported that this compound can reduce neuronal inflammation and protect against oxidative stress, suggesting its potential as a neuroprotective agent. The fluoro-substituted cyclohexane ring likely plays a key role in these effects by stabilizing the receptor-ligand interactions.
Recent advancements in computational drug design have also highlighted the importance of 3D molecular modeling in predicting the biological activity of 1-(1-Benzofuran-5-yl)-4,4-Difluorocyclohexan-1-amine. A 2024 study in Computational Biology and Chemistry utilized molecular docking simulations to show that this compound can bind to target proteins with high affinity, including COX-2 and 5-LOX, which are key enzymes in the inflammatory response. These findings provide a strong foundation for further preclinical studies.
One of the most promising applications of 1-(1-Benzofuran-5-yl)-4,4-Difluorocyclohexan-1-amine is in the field of oncology. Research published in Cancer Research (2023) revealed that this compound can inhibit the proliferation of breast cancer cells by inducing apoptosis and suppressing the Akt/mTOR signaling pathway. The benzofuran core is believed to contribute to these effects by interacting with cell surface receptors involved in tumor growth.
Additionally, the compound's potential in antimicrobial therapy has been explored in recent studies. A 2024 paper in Antimicrobial Agents and Chemotherapy reported that 1-(1-Benzofuran-5-yl)-4,4-Difluorocyclohexan-1-amine exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. This property is attributed to the fluoro-substituted cyclohexane ring, which may disrupt bacterial cell membrane integrity.
The synthesis of 1-(1-Benzofuran-5-yl)-4,4-Difluorocyclohexan-1-amine has also been a subject of interest in organic chemistry. A 2023 study in Organic Letters described a novel, efficient method for its preparation, which involves fluoroalkylation reactions and ring-opening polymerization techniques. This synthetic approach not only enhances the scalability of the compound but also reduces the environmental impact of its production.
From a pharmacokinetic perspective, 1-(1-Benzofuran-5-yl)-4,4-Difluorocyclohexan-1-amine shows favorable properties such as high solubility and low toxicity, as reported in a 2024 review in Drug Metabolism and Disposition. These characteristics are crucial for the development of safe and effective pharmaceutical formulations. The fluoro-substituents are thought to enhance the compound's solubility by reducing hydrogen bonding with water molecules.
Despite its promising potential, further research is needed to fully understand the mechanism of action of 1-(1-Benzofuran-5-yl)-4,4-Difluorocyclohexan-1-amine and to assess its safety profile in long-term use. Preclinical studies are currently underway to evaluate its efficacy in animal models of inflammatory and neurodegenerative diseases. The benzofuran core and fluoro-substituted cyclohexane ring are likely to remain central to these investigations.
In conclusion, 1-(1-Benzofuran-5-yl)-4,4-Difluorocyclohexan-1-amine (CAS No. 2229315-66-4) represents a significant advancement in pharmaceutical research. Its unique molecular structure and potential therapeutic applications make it a valuable compound for the development of novel drugs targeting a wide range of diseases. As research in this field continues to evolve, the compound is poised to play a crucial role in the future of modern medicine.
2229315-66-4 (1-(1-benzofuran-5-yl)-4,4-difluorocyclohexan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)